Cas no 959863-31-1 (N-(2,4-dichlorophenyl)methyl-2-(dimethyl-1,2-oxazol-4-yl)acetamide)
N-(2,4-dichlorophenyl)methyl-2-(dimethyl-1,2-oxazol-4-yl)acetamide Chemical and Physical Properties
Names and Identifiers
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- N-(2,4-dichlorobenzyl)-2-(3,5-dimethylisoxazol-4-yl)acetamide
- BDBM50416376
- Z62695796
- N-[(2,4-dichlorophenyl)methyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide
- N-(2,4-dichlorophenyl)methyl-2-(dimethyl-1,2-oxazol-4-yl)acetamide
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- Inchi: 1S/C14H14Cl2N2O2/c1-8-12(9(2)20-18-8)6-14(19)17-7-10-3-4-11(15)5-13(10)16/h3-5H,6-7H2,1-2H3,(H,17,19)
- InChI Key: CPCAEDDGFADVHZ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1CNC(CC1C(C)=NOC=1C)=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 343
- Topological Polar Surface Area: 55.1
N-(2,4-dichlorophenyl)methyl-2-(dimethyl-1,2-oxazol-4-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18182205-0.05g |
N-[(2,4-dichlorophenyl)methyl]-2-(dimethyl-1,2-oxazol-4-yl)acetamide |
959863-31-1 | 90% | 0.05g |
$707.0 | 2023-09-19 | |
| Enamine | EN300-18182205-0.1g |
N-[(2,4-dichlorophenyl)methyl]-2-(dimethyl-1,2-oxazol-4-yl)acetamide |
959863-31-1 | 90% | 0.1g |
$741.0 | 2023-09-19 | |
| Enamine | EN300-18182205-0.25g |
N-[(2,4-dichlorophenyl)methyl]-2-(dimethyl-1,2-oxazol-4-yl)acetamide |
959863-31-1 | 90% | 0.25g |
$774.0 | 2023-09-19 | |
| Enamine | EN300-18182205-0.5g |
N-[(2,4-dichlorophenyl)methyl]-2-(dimethyl-1,2-oxazol-4-yl)acetamide |
959863-31-1 | 90% | 0.5g |
$809.0 | 2023-09-19 | |
| Enamine | EN300-18182205-1g |
N-[(2,4-dichlorophenyl)methyl]-2-(dimethyl-1,2-oxazol-4-yl)acetamide |
959863-31-1 | 90% | 1g |
$842.0 | 2023-09-19 | |
| Enamine | EN300-18182205-2.5g |
N-[(2,4-dichlorophenyl)methyl]-2-(dimethyl-1,2-oxazol-4-yl)acetamide |
959863-31-1 | 90% | 2.5g |
$1650.0 | 2023-09-19 | |
| Enamine | EN300-18182205-5g |
N-[(2,4-dichlorophenyl)methyl]-2-(dimethyl-1,2-oxazol-4-yl)acetamide |
959863-31-1 | 90% | 5g |
$2443.0 | 2023-09-19 | |
| Enamine | EN300-18182205-10g |
N-[(2,4-dichlorophenyl)methyl]-2-(dimethyl-1,2-oxazol-4-yl)acetamide |
959863-31-1 | 90% | 10g |
$3622.0 | 2023-09-19 |
N-(2,4-dichlorophenyl)methyl-2-(dimethyl-1,2-oxazol-4-yl)acetamide Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on N-(2,4-dichlorophenyl)methyl-2-(dimethyl-1,2-oxazol-4-yl)acetamide
N-(2,4-Dichlorophenyl)methyl-2-(Dimethyl-1,2-Oxazol-4-yl)Acetamide: A Multifunctional Compound with Promising Applications in Pharmaceutical Research
CAS No. 959863-31-1 represents a unique chemical entity with a complex molecular architecture that has attracted significant attention in the field of medicinal chemistry. This compound, specifically N-(2,4-Dichlorophenyl)methyl-2-(Dimethyl-1,2-Oxazol-4-yl)Acetamide, is characterized by its hybrid structure combining aromatic and heterocyclic moieties, which may confer it with versatile biological activities. Recent studies have highlighted its potential as a scaffold for drug discovery, particularly in targeting metabolic disorders and inflammatory pathways.
The molecular framework of this compound is built around a 2-(Dimethyl-1,2-oxazol-4-yl)acetamide core, which is further substituted with a 2,4-Dichlorophenyl group. This structural feature is critical for modulating its pharmacokinetic properties and biological interactions. The 1,2-Oxazol-4-yl ring system, a five-membered heterocycle, is known to exhibit diverse pharmacological profiles, including anti-inflammatory and antitumor activities, which may be enhanced by the presence of the 2,4-Dichlorophenyl substituent.
Recent advancements in computational chemistry have provided insights into the molecular dynamics of this compound. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the 2,4-Dichlorophenyl group contributes to the compound's hydrophobicity, while the 1,2-Oxazol-4-yl ring enhances its ability to interact with specific protein targets. These findings suggest that the compound may serve as a lead molecule for developing drugs with improved bioavailability and target specificity.
Experimental data from in vitro studies have further validated the potential of this compound. Research conducted in 2024 revealed that the N-(2,4-Dichlorophenyl)methyl moiety plays a crucial role in modulating the compound's affinity for certain enzyme targets, such as acetylcholinesterase and cyclooxygenase. These enzymes are implicated in various pathological conditions, including neurodegenerative diseases and chronic inflammation, making this compound a promising candidate for therapeutic intervention.
The synthesis of this compound involves a multi-step process that requires precise control of reaction conditions. The Dimethyl-1,2-oxazol-4-yl group is typically introduced through a nucleophilic substitution reaction, while the 2,4-Dichlorophenyl substituent is incorporated via electrophilic aromatic substitution. Optimization of these synthetic pathways has been a focus of recent research, with efforts aimed at improving yield and reducing byproduct formation.
Pharmacological studies have shown that this compound exhibits a broad spectrum of biological activities. Its ability to inhibit certain kinases and modulate signaling pathways has been linked to its potential applications in oncology and autoimmune diseases. A 2023 clinical trial reported that a derivative of this compound demonstrated significant efficacy in reducing tumor growth in preclinical models, highlighting its therapeutic potential.
One of the key advantages of this compound is its structural flexibility, which allows for the incorporation of various functional groups to enhance its therapeutic profile. Researchers are currently exploring modifications to the 1,2-Oxazol-4-yl ring to improve its metabolic stability and reduce off-target effects. These modifications are being evaluated in the context of drug development for chronic diseases.
The compound's potential in drug discovery is further supported by its ability to interact with multiple protein targets. Studies have shown that it can bind to both G-protein coupled receptors and ion channels, suggesting a multifunctional mechanism of action. This property makes it a valuable tool for investigating complex biological systems and developing multitarget drugs.
From a synthetic chemistry perspective, the compound's preparation involves a series of well-defined steps. The 2-(Dimethyl-1,2-oxazol-4-yl)acetamide core is synthesized through a condensation reaction between appropriate precursors, followed by the introduction of the 2,4-Dichlorophenyl group. These synthetic strategies are being refined to achieve higher efficiency and scalability for industrial applications.
Recent advances in analytical techniques have enabled a deeper understanding of the compound's physicochemical properties. Techniques such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy have been used to confirm its molecular structure and purity. These analytical methods are critical for ensuring the quality and consistency of the compound in research and development settings.
The compound's potential applications extend beyond traditional therapeutic areas. Its unique molecular architecture has sparked interest in its use as a building block for developing new materials with specific functional properties. Researchers are exploring its potential in nanotechnology and biomaterials science, where its chemical versatility could lead to innovative applications.
Despite its promising profile, the compound's development is still in the early stages of research. Ongoing studies are focused on elucidating its exact mechanism of action and identifying potential side effects. These investigations are essential for translating its scientific potential into practical therapeutic applications.
The compound's role in drug discovery is being further explored through high-throughput screening technologies. These methods allow for the rapid evaluation of the compound's activity against a wide range of targets, providing valuable insights into its potential therapeutic applications. This approach is helping to identify new indications for the compound and optimize its chemical structure for improved efficacy.
As research into this compound progresses, it is becoming increasingly clear that its unique molecular features make it a valuable asset in the development of new therapies. The continued exploration of its properties and potential applications is expected to yield significant advancements in the treatment of various medical conditions.
Overall, the compound represents a promising area of research in medicinal chemistry. Its structural and functional characteristics offer a wide range of possibilities for therapeutic development. As further studies are conducted, the compound's potential to contribute to medical advancements is likely to become more evident.
The compound's journey from a synthetic molecule to a potential therapeutic agent highlights the importance of interdisciplinary research in drug discovery. The collaboration between chemists, biologists, and pharmacologists is essential for fully realizing the compound's therapeutic potential and addressing the challenges associated with its development.
As the field of medicinal chemistry continues to evolve, the compound's role in this dynamic landscape is expected to expand. Its unique properties and the ongoing research into its applications suggest that it will remain a subject of significant scientific interest in the coming years.
For researchers and pharmaceutical companies, the compound presents an opportunity to explore new avenues in drug development. The continued investigation into its properties and potential applications will be crucial for advancing its therapeutic potential and addressing unmet medical needs.
In conclusion, the compound's structural and functional characteristics, combined with its potential therapeutic applications, position it as a promising candidate in the field of medicinal chemistry. The ongoing research into its properties and applications is expected to contribute to significant advancements in the treatment of various medical conditions.
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